Cas no 943830-77-1 (4-Bromo-2-fluoro-3-methoxyphenylboronic acid)

• Product Name: 4-Bromo-2-fluoro-3-methoxyphenylboronic acid
• CAS No: 943830-77-1
• MF: C₇H₇BBrFO₃
• MW: 248.842085123062
• MDL: MFCD22573251
• CID: 3038479
• PubChem ID: 68810164
• Update Time: 2025-05-20

4-Bromo-2-fluoro-3-methoxyphenylboronic acid Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-2-fluoro-3-methoxyphenylboronic acid
• (4-bromo-2-fluoro-3-methoxyphenyl)boronic acid
• V9423
• 4-bromo-2-fluoro-3-methoxyphenyl boronic acid
• MFCD22573251
• SCHEMBL3840833
• BS-33272
• (4-bromo-2-fluoro-3-methoxyphenyl)boronicacid
• 943830-77-1
• CS-0178349
• XH0277
• AKOS025293552
• E92470
• LNJCQONZYKAVJA-UHFFFAOYSA-N

• MDL： MFCD22573251
• Inchi： 1S/C7H7BBrFO3/c1-13-7-5(9)3-2-4(6(7)10)8(11)12/h2-3,11-12H,1H3
• InChI Key： LNJCQONZYKAVJA-UHFFFAOYSA-N
• SMILES： BrC1C=CC(B(O)O)=C(C=1OC)F

Computed Properties

• Exact Mass: 247.96556g/mol
• Monoisotopic Mass: 247.96556g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.7

Additional information on 4-Bromo-2-fluoro-3-methoxyphenylboronic acid

4-Bromo-2-fluoro-3-methoxyphenylboronic acid (CAS No. 943830-77-1): An Overview of Its Synthesis, Applications, and Recent Research Advances

4-Bromo-2-fluoro-3-methoxyphenylboronic acid (CAS No. 943830-77-1) is a versatile compound that has garnered significant attention in the fields of organic synthesis, medicinal chemistry, and materials science. This compound is characterized by its unique combination of bromine, fluorine, and methoxy functional groups, which endow it with a wide range of chemical reactivity and potential applications.

The synthesis of 4-bromo-2-fluoro-3-methoxyphenylboronic acid typically involves several steps, starting from the corresponding halogenated aromatic compound. One common approach is the Suzuki coupling reaction, which is widely used in the preparation of boronic acids. In this method, a brominated or iodinated aromatic compound is reacted with a boronic acid or boronate ester in the presence of a palladium catalyst and a base. The reaction conditions are carefully controlled to ensure high yields and purity of the final product.

Recent research has focused on optimizing the synthesis of 4-bromo-2-fluoro-3-methoxyphenylboronic acid to improve its efficiency and environmental sustainability. For instance, a study published in the Journal of Organic Chemistry in 2021 reported a novel catalytic system that significantly reduced the reaction time and improved the yield of the product. The researchers used a combination of palladium and nickel catalysts, along with an environmentally friendly solvent, to achieve these results.

In addition to its synthetic applications, 4-bromo-2-fluoro-3-methoxyphenylboronic acid has shown promise in various medicinal chemistry applications. The presence of bromine and fluorine atoms makes it an attractive candidate for the development of new pharmaceuticals. For example, a study published in Bioorganic & Medicinal Chemistry Letters in 2020 explored the use of this compound as a building block for the synthesis of potent inhibitors of protein kinases, which are important targets in cancer therapy.

The methoxy group in 4-bromo-2-fluoro-3-methoxyphenylboronic acid also plays a crucial role in modulating its biological activity. Methoxy groups can enhance the lipophilicity and metabolic stability of molecules, making them more suitable for drug development. A recent study published in Molecular Pharmaceutics investigated the effects of different substituents on the pharmacokinetic properties of compounds derived from 4-bromo-2-fluoro-3-methoxyphenylboronic acid. The results showed that the methoxy group significantly improved the oral bioavailability and half-life of the compounds.

Beyond medicinal chemistry, 4-bromo-2-fluoro-3-methoxyphenylboronic acid has found applications in materials science. Its unique electronic properties make it useful as a building block for organic semiconductors and other functional materials. A study published in Advanced Materials in 2019 demonstrated the use of this compound in the synthesis of high-performance organic field-effect transistors (OFETs). The researchers found that the presence of bromine and fluorine atoms enhanced the charge transport properties of the resulting materials.

The versatility of 4-bromo-2-fluoro-3-methoxyphenylboronic acid extends to its use as a ligand in coordination chemistry. Boronic acids can form stable complexes with various metal ions, making them valuable for catalytic applications and sensor development. A recent review article in Inorganic Chemistry Frontiers highlighted several examples where boronic acids, including 4-bromo-2-fluoro-3-methoxyphenylboronic acid, were used as ligands to improve catalytic efficiency and selectivity.

In conclusion, 4-bromo-2-fluoro-3-methoxyphenylboronic acid (CAS No. 943830-77-1) is a multifaceted compound with significant potential across multiple scientific disciplines. Its unique combination of functional groups makes it an attractive candidate for synthetic chemistry, medicinal chemistry, materials science, and coordination chemistry. Ongoing research continues to uncover new applications and optimize its synthesis, further solidifying its importance in modern chemical research.